Cas no 61480-66-8 (Acetic acid, hydroxy-, 1-azabicyclo[2.2.2]oct-3-yl ester)

• Product Name: Acetic acid, hydroxy-, 1-azabicyclo[2.2.2]oct-3-yl ester
• CAS No: 61480-66-8
• MF: C₉H₁₅NO₃
• MW: 185.220302820206
• CID: 477809
• PubChem ID: 20470685
• Update Time: 2025-04-19

Acetic acid, hydroxy-, 1-azabicyclo[2.2.2]oct-3-yl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, hydroxy-, 1-azabicyclo[2.2.2]oct-3-yl ester
• 1-azabicyclo[2.2.2]octan-3-yl 2-hydroxyacetate
• SCHEMBL10928565
• DTXSID60607599
• 1-Azabicyclo[2.2.2]octan-3-yl hydroxyacetate
• 61480-66-8

• Inchi： 1S/C9H15NO3/c11-6-9(12)13-8-5-10-3-1-7(8)2-4-10/h7-8,11H,1-6H2
• InChI Key： MZKFZTYFRLWMMJ-UHFFFAOYSA-N
• SMILES： O(C(CO)=O)C1CN2CCC1CC2

Computed Properties

• Exact Mass: 185.10525
• Monoisotopic Mass: 185.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• PSA: 49.77

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinuclidines